Cas no 104750-66-5 (4-Nonenoic acid, 1-methylethyl ester, (E)-)

4-Nonenoic acid, 1-methylethyl ester, (E)- structure
104750-66-5 structure
Product Name:4-Nonenoic acid, 1-methylethyl ester, (E)-
CAS No:104750-66-5
MF:C12H22O2
MW:198.301884174347
CID:1145246
Update Time:2024-07-27

4-Nonenoic acid, 1-methylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Nonenoic acid, 1-methylethyl ester, (E)-
    • 4-Nonenoic acid, 1-methylethyl ester, (4E)-
    • Inchi: 1S/C12H22O2/c1-4-5-6-7-8-9-10-12(13)14-11(2)3/h7-8,11H,4-6,9-10H2,1-3H3/b8-7+
    • InChI Key: QOIUDIKUNMQSMH-BQYQJAHWSA-N
    • SMILES: C(OC(C)C)(=O)CC/C=C/CCCC

Computed Properties

  • Exact Mass: 198.16206

Experimental Properties

  • Density: 0.884±0.06 g/cm3(Predicted)
  • Boiling Point: 231.9±9.0 °C(Predicted)
  • PSA: 26.3
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